N-[(3S*,4R*)-4-(5-methyl-2-furyl)-1-(4-morpholinylcarbonyl)-3-pyrrolidinyl]acetamide

• IUPAC Name: N-[(3S,4R)-4-(5-methylfuran-2-yl)-1-(morpholine-4-carbonyl)pyrrolidin-3-yl]acetamide
• InChI: InChI=1S/C16H23N3O4/c1-11-3-4-15(23-11)13-9-19(10-14(13)17-12(2)20)16(21)18-5-7-22-8-6-18/h3-4,13-14H,5-10H2,1-2H3,(H,17,20)/t13-,14-/m1/s1
• InChI Key: FBANTYGTHOHMEC-ZIAGYGMSSA-N
• Canonical SMILES: CC1=CC=C(O1)C2CN(CC2NC(=O)C)C(=O)N3CCOCC3
• Isomeric SMILES: CC1=CC=C(O1)[C@@H]2CN(C[C@H]2NC(=O)C)C(=O)N3CCOCC3
• Molecular Formula: C16H23N3O4
• Molecular Weight: 321.37 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves complex reactions that introduce various substituents into a core structure to achieve desired properties. For instance, morpholinium 5-arylcarbamoyl-3-cyano-6-methyl-4-(5-methyl-2-furyl)-1,4-dihydropyridine-2-thiolates can be synthesized through the interaction of enamines of acetoacetanilides with 5-methyl-2-furfurylidenecyanothioacetamide. Subsequent alkylation and oxidation steps yield thioethers and substituted pyridine-2(1H)-thiones, respectively (Dyachenko & Chernega, 2006). This methodology demonstrates the intricate steps involved in synthesizing complex molecules related to the target compound, highlighting the importance of specific functional group interactions.

Molecular Structure Analysis

The molecular structure of similar compounds is often elucidated using techniques like X-ray crystallographic analysis. For example, the structure of 2-allylthio-3-cyano-5-(2-methoxyphenylcarbamoyl)-6-methyl-4-(5-methyl-2-furyl)-1,4-dihydropyridine was determined using this method, providing insights into the arrangement of atoms and the spatial orientation of functional groups within the molecule (Dyachenko & Chernega, 2006). Such analyses are crucial for understanding how the structure of a compound influences its chemical reactivity and interactions with biological targets.

Chemical Reactions and Properties

Chemical reactions involving the target compound or its analogs often include modifications to functional groups that impact the molecule's overall properties. For instance, the reaction of acetylenic ketones with cyanothioacetamide in the presence of morpholine leads to the formation of 4,6-disubstituted 2-thioxo-1,2-dihydropyridine-3-carbonitriles, showcasing the compound's reactivity and the potential for structural diversification (Buryi et al., 2019).